Cas no 77-85-0 (2-(hydroxymethyl)-2-methylpropane-1,3-diol)

• Product Name: 2-(hydroxymethyl)-2-methylpropane-1,3-diol
• CAS No: 77-85-0
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• MDL: MFCD00004687
• CID: 34091
• PubChem ID: 24900560
• Update Time: 2025-07-18

2-(hydroxymethyl)-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Tris(hydroxymethyl)ethane
• 1,1,1-Trimethanolethane
• 2-Hydroxymethyl-2-methyl-1,3-propanediol~Trimethylolethane
• Trimethylolethane
• Tris(hydroxymethyl)ethane
• ethylidynetrimethanol
• 2-(hydroxymethyl)-2-methylpropane-1,3-diol
• 2-Hydroxymethyl-2-methyl-1,3-propanediol
• TME
• Pentaglycerol
• 2-(Hydroxymethyl)-2-methyl-1,3-propanediol
• Trimethylol Ethane -TME
• Methriol
• Metriol
• Trimet
• Pentaglycerine
• Methyltrimethanolmethane
• 1,1,1-Trimethylolethane
• 1,3-Propanediol, 2-(hydroxymethyl)-2-methyl-
• Methyltrimethylolmethane
• 1,1,1-Tris(methylol)ethane
• Ethane, 1,1,1-tris(hydroxymethyl)-
• EINEC
• SCHEMBL15314
• EN300-30501
• AKOS000121920
• 1,1-Trimethanolethane
• 1, 2-(hydroxymethyl)-2-methyl-
• Ethylidinetrimethanol
• 1,1,1-Tris(hydroxymethyl)ethane, >=98%
• UNII-5D10NYN23W
• tris-(hydroxymethyl)ethane
• Ethane,1,1-tris(hydroxymethyl)-
• 5D10NYN23W
• NSC65581
• EINECS 201-063-9
• 1,1-Tris(methylol)ethane
• 1,1,1-trishydroxymethyl ethane
• BS-18148
• SY004547
• 2-(hydroxymethyl)-2-methyl-1,3propanediol
• DTXCID206444
• NCGC00258677-01
• CAS-77-85-0
• FT-0605954
• LS-120497
• E80448
• InChI=1/C5H12O3/c1-5(2-6,3-7)4-8/h6-8H,2-4H2,1H
• NCGC00248929-01
• 77-85-0
• Q3460226
• F0001-1978
• Tox21_201125
• NSC-65581
• TRIMETHLOLETHANE
• T0479
• CCRIS 8975
• A865142
• 1,1-Tris(hydroxymethyl)ethane
• trimethylol ethane
• MFCD00004687
• NSC 65581
• 1,1-Trimethylolethane
• W-109275
• HSDB 5217
• NCIOpen2_000185
• J-660005
• DTXSID2026444
• Z299622542
• NS00019752
• 1,1,1trimethylolethane
• FT157944
• 1,1,1Trimethanolethane
• 1,1,1Tris(methylol)ethane
• 1,3Propanediol, 2(hydroxymethyl)2methyl
• Ethane, 1,1,1tris(hydroxymethyl)

• MDL： MFCD00004687
• Inchi： 1S/C5H12O3/c1-5(2-6,3-7)4-8/h6-8H,2-4H2,1H3
• InChI Key： QXJQHYBHAIHNGG-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CO
• BRN： 1304452

Computed Properties

• Exact Mass: 120.07900
• Monoisotopic Mass: 120.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2

Experimental Properties

• Color/Form: Odorless, free flowing, white crystalline solid.
• Density: 1.0456 (rough estimate)
• Melting Point: 197.0 to 203.0 deg-C
• Boiling Point: 137°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 320 ° f
  Celsius: 160 ° c
  
• Refractive Index: 1.4056 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 60.69000
• LogP: -1.03040
• Sensitiveness: Hygroscopic
• Solubility: Solubility [g / 100g solvent] (25 ℃)

2-(hydroxymethyl)-2-methylpropane-1,3-diol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：TY7137500
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(hydroxymethyl)-2-methylpropane-1,3-diol

Introduction to 2-(hydroxymethyl)-2-methylpropane-1,3-diol (CAS No. 77-85-0)

2-(hydroxymethyl)-2-methylpropane-1,3-diol, commonly known as trimethylolethane or TME, is a multifunctional alcohol with a wide range of applications in the chemical and pharmaceutical industries. This compound, identified by the CAS number 77-85-0, is characterized by its unique molecular structure, which includes three hydroxyl groups and a methyl group attached to a central carbon atom. This structure confers TME with several desirable properties, making it a valuable component in various formulations and processes.

The chemical formula of 2-(hydroxymethyl)-2-methylpropane-1,3-diol is C₅H₁₂O₃. It is a colorless liquid with a mild, characteristic odor and is highly soluble in water and many organic solvents. The compound's high solubility and reactivity make it an excellent starting material for the synthesis of a variety of chemicals, including surfactants, plasticizers, and intermediates for pharmaceuticals.

In the pharmaceutical industry, TME is used as a building block for the synthesis of drugs and drug intermediates. Its multifunctional nature allows it to participate in various chemical reactions, such as esterification, etherification, and condensation reactions. These reactions are crucial for the development of new therapeutic agents and the optimization of existing drug formulations. Recent studies have explored the use of TME in the synthesis of prodrugs, which are designed to improve the bioavailability and efficacy of active pharmaceutical ingredients (APIs).

Trimethylolethane has also found applications in the cosmetics industry. Its ability to form stable emulsions and its moisturizing properties make it a valuable ingredient in skincare products. Additionally, TME can be used as a humectant to retain moisture in hair care products, enhancing their conditioning effects. The compound's low toxicity and skin compatibility further contribute to its suitability for use in personal care formulations.

In the field of materials science, TME is utilized as a crosslinking agent in polymer synthesis. Its multiple hydroxyl groups can react with various functional groups to form covalent bonds, leading to the formation of crosslinked networks. These networks can enhance the mechanical properties of polymers, such as their tensile strength and thermal stability. Recent research has focused on using TME to develop novel biodegradable polymers for environmental applications.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that TME has low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. This makes it an environmentally friendly alternative to other multifunctional alcohols that may have more significant environmental impacts.

In terms of safety, 2-(hydroxymethyl)-2-methylpropane-1,3-diol is generally considered safe for industrial use when proper handling and storage practices are followed. However, like many chemicals, it can pose risks if mishandled or exposed to incompatible substances. It is important to consult safety data sheets (SDS) for detailed information on handling, storage, and disposal procedures.

The versatility of TME has led to ongoing research into new applications and derivatives. For example, recent studies have explored its potential as a precursor for the synthesis of advanced materials with unique properties, such as conductive polymers and nanocomposites. These materials have potential applications in electronics, energy storage, and biomedical devices.

In conclusion, 2-(hydroxymethyl)-2-methylpropane-1,3-diol (CAS No. 77-85-0) is a multifunctional alcohol with a wide range of applications in various industries. Its unique molecular structure confers it with valuable properties that make it an essential component in chemical synthesis, pharmaceutical development, cosmetics formulation, and materials science. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in modern chemistry.